6-hydroxy-5-nitro-2-[2-(1-propyl-1H-indol-3-yl)vinyl]-4(3H)-pyrimidinone

• IUPAC Name: 4-hydroxy-5-nitro-2-[(E)-2-(1-propylindol-3-yl)ethenyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C17H16N4O4/c1-2-9-20-10-11(12-5-3-4-6-13(12)20)7-8-14-18-16(22)15(21(24)25)17(23)19-14/h3-8,10H,2,9H2,1H3,(H2,18,19,22,23)/b8-7+
• InChI Key: HHPJYWGYMHQALA-BQYQJAHWSA-N
• Canonical SMILES: CCCN1C=C(C2=CC=CC=C21)C=CC3=NC(=C(C(=O)N3)[N+](=O)[O-])O
• Isomeric SMILES: CCCN1C=C(C2=CC=CC=C21)/C=C/C3=NC(=C(C(=O)N3)[N+](=O)[O-])O
• Molecular Formula: C17H16N4O4
• Molecular Weight: 340.33 g/mol

Description

Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have attracted increasing attention in recent years due to their biologically active properties. Indoles are found in proteins in the form of amino acids, such as tryptophan, and are also present in several drugs and plants.

Synthesis Analysis

The synthesis of indole derivatives has been a topic of interest among researchers. Owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community.

Molecular Structure Analysis

Indole is also known as benzopyrrole which contains a benzenoid nucleus and has 10 π-electrons (two from a lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature.

Chemical Reactions Analysis

Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Physical and Chemical Properties Analysis

Physically, indoles are crystalline and colorless in nature with specific odors.

Mechanism of Action

Indole scaffold has been found in many of the important synthetic drug molecules which gave a valuable idea for treatment and binds with high affinity to the multiple receptors helpful in developing new useful derivatives.

Future Directions

From the literature, it is revealed that indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities.